Cadmium sulfate Cadmium sulfate Cadmium sulfate is water soluble, toxic cadmium salt which is one of the main source of cadmium in the environment. Cadmium is an environmental pollutant and a suspected carcinogen. The role of cadmium sulfate in inducing aneuploidy and modulation of genomic DNA-methylation status has been studied in a pig Robertsonian translocation model.
Cadmium Sulfate is a whitish, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Calcium sulfate is used in electroplating, vacuum tubes, fluorescent screens, analytical chemistry, as a fungicide and as a chemical intermediate to produce cadmium containing pigments and stabilizers. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Calcium sulfate is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05)
Cadmium sulfate is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999)
Cadmium sulfate is a cadmium salt.
Brand Name: Vulcanchem
CAS No.: 10124-36-4
VCID: VC21260251
InChI: InChI=1S/Cd.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
SMILES: [O-]S(=O)(=O)[O-].[Cd+2]
Molecular Formula: CdSO4
CdO4S
Molecular Weight: 208.48 g/mol

Cadmium sulfate

CAS No.: 10124-36-4

Cat. No.: VC21260251

Molecular Formula: CdSO4
CdO4S

Molecular Weight: 208.48 g/mol

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Cadmium sulfate - 10124-36-4

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Description Cadmium sulfate is water soluble, toxic cadmium salt which is one of the main source of cadmium in the environment. Cadmium is an environmental pollutant and a suspected carcinogen. The role of cadmium sulfate in inducing aneuploidy and modulation of genomic DNA-methylation status has been studied in a pig Robertsonian translocation model.
Cadmium Sulfate is a whitish, crystalline, inorganic compound that forms toxic fumes of cadmium oxides when heated. Calcium sulfate is used in electroplating, vacuum tubes, fluorescent screens, analytical chemistry, as a fungicide and as a chemical intermediate to produce cadmium containing pigments and stabilizers. Exposure to this substance irritates the eyes, skin and respiratory tract and causes damage to the lungs resulting in shortness of breath, chest pain and pulmonary edema, and can also damage the kidneys causing proteinuria and decreased renal function. Calcium sulfate is a known carcinogen and is associated with an elevated risk of developing lung cancer. (NCI05)
Cadmium sulfate is an odorless white solid. Sinks and mixes slowly with water. (USCG, 1999)
Cadmium sulfate is a cadmium salt.
CAS No. 10124-36-4
Molecular Formula CdSO4
CdO4S
Molecular Weight 208.48 g/mol
IUPAC Name cadmium(2+);sulfate
Standard InChI InChI=1S/Cd.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
Standard InChI Key QCUOBSQYDGUHHT-UHFFFAOYSA-L
Impurities Cadmium sulfate, reagent grade has the following impurities: insoluble matter: 0.005%; substances not precipitated by hydrogen sulfide as SO4: 0.15%; chloride: 0.001%; nitrate and nitrite (NO3): 0.003%; copper: 0.002%; iron: 0.001%; lead: 0.003%; zinc: 0.10%; arsenic: 2 ppm. /Cadmium sulfate, anhydrous/
Cadmium sulfate, reagent grade has the following impurities: insoluble matter: 0.005%; substances not precipitated by hydrogen sulfide as SO4: 0.1%; chloride: 0.001%; nitrate and nitrite as NO3: 0.003%; copper: 0.002%; iron: 0.001%; lead: 0.001% 0.001%; zinc: 0.1%; arsenic: 1 ppm. /Cadmium sulfate 8/3 hydrate (3CdSO4.8H2O)/
Cadmium sulfate (as 3CdSO4.8H2O) ... impurities (%): CI, 0.001; NO3, 0.003; Cu, 0.002; Fe, 0.001; Pb, 0.003; Zn, 0.1; and As, 1-2 ppm
SMILES [O-]S(=O)(=O)[O-].[Cd+2]
Canonical SMILES [O-]S(=O)(=O)[O-].[Cd+2]
Colorform Colorless orthorhombic crystals
Rhombic, white crystals or prisms
Melting Point 1000 °C

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